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This technical guide provides an in-depth exploration of the phase transformations that are

fundamental to the performance and processing of near-beta titanium alloys. These advanced

materials are critical in high-performance applications, particularly in the aerospace sector, due

to their exceptional combination of high strength, fracture toughness, and fatigue resistance.

Understanding and controlling the complex phase transformations are paramount to optimizing

their microstructure and, consequently, their mechanical properties. This document outlines the

core transformation pathways, presents quantitative data for key alloys, details common

experimental protocols for their analysis, and provides visual representations of these complex

processes.

Introduction to Near-Beta Titanium Alloys
Near-beta titanium alloys are a class of titanium alloys that are rich in beta-stabilizing elements,

such as molybdenum (Mo), vanadium (V), chromium (Cr), and iron (Fe).[1][2] These elements

lower the beta transus temperature (Tβ), the temperature at which the alloy transforms

completely from the alpha+beta (α+β) phase field to the single-phase beta (β) field.[2][3] The

high concentration of these stabilizers allows for the retention of the metastable body-centered

cubic (BCC) β-phase at room temperature upon rapid cooling from above the Tβ.[1]

The key advantage of near-beta alloys lies in their heat-treatability.[4] By subjecting the

metastable β-phase to subsequent heat treatments, such as solution treatment and aging

(STA), a fine and controlled precipitation of the hexagonal close-packed (HCP) α-phase within
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the β-matrix can be achieved.[4][5] This microstructure is the primary source of the high

strength exhibited by these alloys.

Core Phase Transformations
The manipulation of mechanical properties in near-beta titanium alloys is achieved through the

control of several key phase transformations originating from the high-temperature β-phase.

Beta (β) to Alpha (α) Transformation
This is the most critical transformation for strengthening near-beta titanium alloys. During aging

heat treatment at temperatures within the α+β phase field, the metastable β-phase

decomposes by nucleating and growing α-phase precipitates.[5] The morphology, size, and

distribution of the α-phase can be tailored by adjusting the aging temperature and time, which

in turn dictates the final mechanical properties of the alloy.[6][7] Lower aging temperatures tend

to produce finer α precipitates, leading to higher strength.[8]

Formation of Metastable Phases
Depending on the alloy composition and the cooling rate from the β-phase field, several

metastable phases can form:

Martensite (α' and α"): Rapid quenching from the β-phase field can suppress the diffusional β

to α transformation and instead trigger a diffusionless, shear-type martensitic transformation.

[9] This results in the formation of either a hexagonal (α') or orthorhombic (α") martensitic

phase. Martensitic structures typically increase the hardness of the alloy.[9]

Omega (ω) Phase: The ω-phase is another metastable phase that can precipitate from the

β-phase. It can form either athermally during quenching or isothermally during low-

temperature aging (e.g., 300-400°C).[1][10] While the presence of ω-phase can increase

strength, it is often associated with embrittlement.[1] However, fine, dispersed isothermal ω

precipitates can serve as nucleation sites for the α-phase during subsequent aging, leading

to a more refined and desirable α-phase distribution.[1]

The following diagram illustrates the primary transformation pathways from the parent β-phase.
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Primary phase transformation pathways in near-beta titanium alloys.

Quantitative Data for Key Near-Beta Titanium Alloys
The properties of near-beta titanium alloys are highly dependent on their composition and

thermomechanical processing. Below are tables summarizing key data for two commercially

important alloys: Ti-5553 and Ti-10V-2Fe-3Al.

Table 1: Physical and Thermal Properties
Property

Ti-5553 (Ti-5Al-5Mo-5V-
3Cr)

Ti-10V-2Fe-3Al

Density 4.64 g/cm³[11] 4.65 g/cm³[12][13]

Beta Transus (Tβ) ~840 - 880°C[4][11][14] ~796 - 800°C[12][13][15]

Table 2: Mechanical Properties (Solution Treated and
Aged Condition)
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Property Ti-5553 Ti-10V-2Fe-3Al

Ultimate Tensile Strength

(UTS)
1050 - 1250 MPa[11] 1241 - 1310 MPa[13][15]

0.2% Yield Strength 1000 - 1100 MPa[11] 1104 - 1170 MPa[12][15]

Elongation 5 - 12 %[11] 10 %[12]

Fracture Toughness (K1c) 55 MPa√m[11] 40 - 88 MPa√m[13]

Note: Mechanical properties are typical values and can vary significantly with specific heat

treatment parameters.

Experimental Protocols
The characterization of phase transformations in near-beta titanium alloys involves a series of

well-defined experimental procedures. The following diagram and descriptions outline a typical

workflow.

Sample Preparation & Treatment

Microstructural & Phase Analysis Mechanical Property Evaluation

Initial Sample Sectioning

Solution Treatment & Aging (STA)

Metallographic Preparation
(Grinding & Polishing) Hardness Testing Tensile Testing

Microscopy
(OM, SEM, TEM) X-Ray Diffraction (XRD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.timet.com/documents/datasheets/metastable-beta-alloys/timetal-10-2-3.pdf
https://www.azom.com/article.aspx?ArticleID=1963
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.aerospacemetals.com/wp-content/uploads/2023/06/TIMETAL%C2%AE-10-2-3-Titanium-Alloy-Ti-10V-2Fe-3Al-Aged-Billet-Bar-per-ASTM-4984.pdf
https://www.azom.com/article.aspx?ArticleID=1963
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.aerospacemetals.com/wp-content/uploads/2023/06/TIMETAL%C2%AE-10-2-3-Titanium-Alloy-Ti-10V-2Fe-3Al-Aged-Billet-Bar-per-ASTM-4984.pdf
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.timet.com/documents/datasheets/metastable-beta-alloys/timetal-10-2-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. youtube.com [youtube.com]

3. Titanium - Wikipedia [en.wikipedia.org]

4. apps.dtic.mil [apps.dtic.mil]

5. researchgate.net [researchgate.net]

6. rmme.ac.cn [rmme.ac.cn]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. Experimental Investigation on Machinability of α/β Titanium Alloys with Different
Microstructures - PMC [pmc.ncbi.nlm.nih.gov]

10. youtube.com [youtube.com]

11. aubertduval.com [aubertduval.com]

12. aerospacemetals.com [aerospacemetals.com]

13. timet.com [timet.com]

14. cdn.ymaws.com [cdn.ymaws.com]

15. azom.com [azom.com]

To cite this document: BenchChem. [A Technical Guide to Phase Transformations in Near-
Beta Titanium Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b337695#phase-transformations-in-near-beta-
titanium-alloys]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b337695?utm_src=pdf-body-img
https://www.benchchem.com/product/b337695?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=4OAYiFiDoys
https://www.youtube.com/watch?v=81wrGUKs1s8
https://en.wikipedia.org/wiki/Titanium
https://apps.dtic.mil/sti/tr/pdf/ADA516831.pdf
https://www.researchgate.net/publication/341384326_Heat_Treatment_of_Metastable_Beta_Titanium_Alloys
http://www.rmme.ac.cn/rmmeen/article/html/20190157
https://www.researchgate.net/figure/Change-in-ultrasound-velocity-in-Ti-5553-during-isothermal-aging-at-600-C-as-a-function_fig3_346189654
https://www.researchgate.net/figure/Microstructure-of-Ti-5553-step-quenched-from-1000C-to-600C-isothermally_fig9_299397179
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673028/
https://www.youtube.com/watch?v=P0XdyfCk4zs
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.aerospacemetals.com/wp-content/uploads/2023/06/TIMETAL%C2%AE-10-2-3-Titanium-Alloy-Ti-10V-2Fe-3Al-Aged-Billet-Bar-per-ASTM-4984.pdf
https://www.timet.com/documents/datasheets/metastable-beta-alloys/timetal-10-2-3.pdf
https://cdn.ymaws.com/titanium.org/resource/resmgr/ZZ-WCTP2007-VOL1/2007_Vol_1_Pres_108.pdf
https://www.azom.com/article.aspx?ArticleID=1963
https://www.benchchem.com/product/b337695#phase-transformations-in-near-beta-titanium-alloys
https://www.benchchem.com/product/b337695#phase-transformations-in-near-beta-titanium-alloys
https://www.benchchem.com/product/b337695#phase-transformations-in-near-beta-titanium-alloys
https://www.benchchem.com/product/b337695#phase-transformations-in-near-beta-titanium-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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